Cas no 88194-99-4 (Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1))

• Product Name: Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1)
• CAS No: 88194-99-4
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 641504
• PubChem ID: 71410100
• Update Time: 2025-04-19

Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• Azetidine, 2-butyl-1-methyl-, ethanedioate (1:1)
• 2-butyl-1-methylazetidine,oxalic acid
• 88194-99-4
• Oxalic acid--2-butyl-1-methylazetidine (1/1)
• DTXSID20829795

• Inchi： 1S/C8H17N.C2H2O4/c1-3-4-5-8-6-7-9(8)2;3-1(4)2(5)6/h8H,3-7H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： BNRIXCDMBYFVND-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(C)CCC1CCCC

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų